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Compound of Interest

Compound Name: 2,4-Dichloro-6-nitrophenol

Cat. No.: B1219690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dichloro-6-nitrophenol (DCNP) is a chemical compound with recognized herbicidal

properties, particularly effective against a variety of broadleaf weeds.[1] Its primary mechanism

of action is believed to involve the disruption of plant growth hormones, leading to abnormal

growth and eventual plant death.[1] This document provides detailed application notes and

protocols for the research and development of pesticide formulations containing DCNP. The

information is intended to guide researchers in creating stable and effective herbicidal products

for agricultural applications.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2,4-Dichloro-6-nitrophenol is
crucial for developing stable and effective formulations.
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Property Value Source

Chemical Formula C₆H₃Cl₂NO₃ [1]

Molecular Weight 208.00 g/mol
U.S. National Library of

Medicine

Appearance Yellow crystalline solid [1]

CAS Number 609-89-2 [1]

Water Solubility Sparingly soluble [1]

Stability
Stable under normal

temperatures and pressures
[1]

Synthesis of 2,4-Dichloro-6-nitrophenol
The synthesis of 2,4-Dichloro-6-nitrophenol is a critical first step in its application in pesticide

formulations. A common synthetic route involves the nitration of 2,4-dichlorophenol. While

various specific methods exist, a general laboratory-scale synthesis protocol is outlined below.

Another patented approach describes the preparation of related compounds, 2,4-dichloro-3-

alkyl-6-nitrophenols, through the chlorination and subsequent hydrolysis of 1-alkyl-4-

nitrobenzenes.

Protocol: Synthesis of 2,4-Dichloro-6-nitrophenol
Materials:

2,4-Dichlorophenol

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice bath

Magnetic stirrer and stir bar

Dropping funnel
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Beaker and filtration apparatus

Distilled water

Procedure:

In a flask, dissolve 2,4-dichlorophenol in a suitable solvent.

Cool the flask in an ice bath to 0-5°C.

Slowly add a pre-cooled mixture of concentrated sulfuric acid and concentrated nitric acid

(nitrating mixture) dropwise to the stirred solution. Maintain the temperature below 10°C

throughout the addition.

After the addition is complete, continue stirring the mixture at a low temperature for a

specified period to ensure the reaction goes to completion.

Carefully pour the reaction mixture over crushed ice to precipitate the crude 2,4-Dichloro-6-
nitrophenol.

Collect the solid product by filtration and wash it thoroughly with cold distilled water to

remove any residual acid.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain purified 2,4-
Dichloro-6-nitrophenol.

Dry the purified product under vacuum.

Note: This is a generalized protocol. The specific ratios of reactants, reaction times, and

purification methods may need to be optimized for yield and purity.

Pesticide Formulation Development
The development of effective pesticide formulations is key to ensuring the active ingredient is

delivered to the target weeds efficiently and safely. Two common types of formulations for solid,

sparingly water-soluble active ingredients like DCNP are Wettable Powders (WP) and

Emulsifiable Concentrates (EC).
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Wettable Powder (WP) Formulation
Wettable powders are dry formulations that are mixed with water to form a suspension for

spraying.[2][3][4][5] They are suitable for active ingredients that are not readily soluble in water.

[2]

Components of a Wettable Powder Formulation:

Component Function
Example
Ingredients

Typical
Concentration (%)

Active Ingredient
2,4-Dichloro-6-

nitrophenol
- 40 - 80

Wetting Agent

Facilitates the

dispersion of the

powder in water.

Sulfonates, Sulfates 1 - 3

Dispersing Agent

Prevents

agglomeration of

particles in the spray

tank.

Lignosulfonates,

Polycarboxylates
2 - 7

Carrier/Diluent
Inert material to dilute

the active ingredient.

Kaolin clay, Silica,

Attapulgite
To make 100

Protocol: Preparation of a 75% WP Formulation

Accurately weigh 75g of 2,4-Dichloro-6-nitrophenol, 2g of a wetting agent, 5g of a

dispersing agent, and 18g of kaolin clay.

Combine all ingredients in a blender or a suitable mixer.

Blend the components until a homogenous powder is obtained.

Mill the blended powder to achieve a fine particle size, which is crucial for good suspension

in water.

Package the final product in moisture-proof containers.
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Emulsifiable Concentrate (EC) Formulation
Emulsifiable concentrates are liquid formulations where the active ingredient is dissolved in a

solvent system along with emulsifiers. When diluted with water, they form a stable emulsion.[6]

[7]

Components of an Emulsifiable Concentrate Formulation:

Component Function
Example
Ingredients

Typical
Concentration (%)

Active Ingredient
2,4-Dichloro-6-

nitrophenol
- 10 - 50

Solvent
Dissolves the active

ingredient.

Aromatic

hydrocarbons (e.g.,

Xylene, Solvesso™),

Ketones

30 - 70

Emulsifier(s)

Enables the formation

of a stable emulsion in

water.

A blend of anionic and

non-ionic surfactants
5 - 15

Protocol: Preparation of a 20% EC Formulation

In a suitable vessel, dissolve 20g of 2,4-Dichloro-6-nitrophenol in 65g of an aromatic

solvent with stirring until fully dissolved. Gentle heating may be applied if necessary.

Add 15g of a pre-blended emulsifier package to the solution and mix thoroughly until a

homogenous liquid is formed.

Filter the concentrate to remove any undissolved particles.

Package the final product in solvent-resistant containers.

Efficacy Evaluation of Formulations
The herbicidal efficacy of the developed formulations must be evaluated to determine their

effectiveness in controlling target weeds.
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Protocol: Greenhouse Efficacy Trial

Plant Cultivation: Grow target broadleaf weed species (e.g., Amaranthus retroflexus - redroot

pigweed, Chenopodium album - common lambsquarters) in pots in a greenhouse.

Treatment Application: When the weeds have reached a specific growth stage (e.g., 2-4 true

leaves), apply the prepared DCNP formulations using a laboratory spray chamber to ensure

uniform application. Include an untreated control group and a group treated with a

commercial standard herbicide for comparison.

Application Rates: Apply the formulations at a range of concentrations to determine the

dose-response relationship.

Evaluation: At set time points after treatment (e.g., 7, 14, and 21 days), visually assess the

percentage of weed control, with 0% being no effect and 100% being complete kill. Also,

record any phytotoxicity symptoms on the weeds.

Data Analysis: Analyze the data to determine the effective dose (ED) values, such as the

ED₅₀ (the dose required to achieve 50% weed control).

Representative Efficacy Data (Hypothetical):

Formulation
Application Rate (g
a.i./ha)

Redroot Pigweed
Control (%)

Common
Lambsquarters
Control (%)

75% WP 250 85 80

75% WP 500 95 92

20% EC 250 88 83

20% EC 500 98 95

Untreated Control 0 0 0

Visualizations
Synthesis and Formulation Workflow
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Caption: Workflow for the synthesis and formulation of 2,4-Dichloro-6-nitrophenol.

Proposed Herbicidal Mode of Action
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Caption: Proposed mechanism of action for 2,4-Dichloro-6-nitrophenol as a herbicide.

Safety and Environmental Considerations
2,4-Dichloro-6-nitrophenol should be handled with care due to its potential toxicity.[1] It can

cause skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including
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gloves, safety glasses, and a lab coat, should be worn during handling and formulation. All

procedures should be conducted in a well-ventilated area or a fume hood. The environmental

fate of DCNP and its formulations should also be considered, including its potential for soil and

water contamination. The ecotoxicological effects on non-target organisms should be assessed

as part of a comprehensive risk assessment.

Conclusion
2,4-Dichloro-6-nitrophenol is a potent herbicidal active ingredient with the potential for

effective weed management in agriculture. The development of stable and efficacious

formulations, such as wettable powders and emulsifiable concentrates, is essential for its

practical application. The protocols and information provided in this document serve as a guide

for researchers in the field of pesticide formulation to explore and optimize the use of DCNP.

Further research into novel formulation types and a deeper understanding of its mode of action

will contribute to the development of more effective and environmentally sound weed control

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219690#application-of-2-4-dichloro-6-nitrophenol-in-
pesticide-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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